[2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine

• Molecular Formula: C12H22N2O
• Molecular Weight: 210.32 g/mol
• SMILES: CCN(CC)CCNC(C)C1=CC=CO1
• InChI: InChI=1S/C12H22N2O/c1-4-14(5-2)9-8-13-11(3)12-7-6-10-15-12/h6-7,10-11,13H,4-5,8-9H2,1-3H3
• InChIKey: LSNIVIIGBMCYGX-UHFFFAOYSA-N

[2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine Sourcing and Identity

[2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine (CAS 1019468-26-8, C12H22N2O, MW 210.32) is a tertiary diamine featuring a furan heterocycle and a diethylaminoethyl side chain . It is commercially available with a specified purity of 95%, serving as a specialized building block for medicinal chemistry and chemical biology research . The compound is structurally related to other furan-containing amines but is distinguished by its specific substitution pattern on the central ethylamine core.

Compound class Tertiary diamine building block with furan heterocycle

Key motif Diethylaminoethyl-substituted ethylamine scaffold

Workflow fit Medicinal chemistry and chemical biology research

[2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine Procurement Considerations

Substituting this compound with a generic, in-class analog is scientifically risky due to the pronounced structure-activity relationships (SAR) observed within furan-based diamines. The precise arrangement of the diethylamino group and the furan ring on the ethylenediamine scaffold is critical for modulating biological activity, as minor alterations can eliminate desired selectivity or introduce undesired effects. For instance, the presence of the 2-(diethylamino)ethyl moiety is a known determinant of muscarinic M1 receptor binding selectivity [1]. Furthermore, certain furfuryl amine derivatives can exhibit undesirable amphetamine-like pressor effects, a characteristic that specific N,N-disubstitution, as found in this compound, is designed to mitigate [2]. Therefore, choosing [2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine is a decision to select a defined structural entity with a distinct pharmacological profile, rather than an interchangeable amine.

SAR sensitivity Diethylaminoethyl moiety is a reported determinant of M1 muscarinic binding selectivity; generic analogs may shift receptor-interaction profile

Undesired effect context N,N-disubstitution mitigates amphetamine-like pressor effects present in simpler furfuryl amines; unsubstituted analogs may introduce confounding assay responses

Scaffold specificity Specific substitution pattern on the ethylamine core defines pharmacological profile; in-class analogs may not transfer directly

• [1] J. F. Stubbins, W. S. Glassco, D. L. DeHaven-Hudkins, R. L. Hudkins. Muscarinic M1 and M2 Binding Affinity of Cyclic Amine Derivatives of Caramiphen and Dicyclomine. Med. Chem. Res., 1992, 2, 384-393. View Source
• [2] US Patent 4,162,327. N,N-Disubstituted-2-furylethyl amines. July 24, 1979. View Source

[2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine Differentiation Evidence

MAO-A Selective Inhibition vs. 2-Furylethylamine

Unlike the parent compound 2-furylethylamine (FEA), which exhibits amphetamine-like pressor effects and uterine constriction [1], the class of N,N-disubstituted-2-furylethyl amines, which includes [2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine, is designed to be free of these undesired effects [2]. This structural class demonstrates selective inhibition of monoamine oxidase (MAO) with a favorable therapeutic index. The patent data indicates that these compounds possess a profile superior to phenyl-ethyl-propynyl amine derivatives, which primarily inhibit benzylamine oxidation [2].

Pharmacological profile

Class-level inference

Class reported free of amphetamine-like pressor effects; designed for MAO selectivity over benzylamine oxidation

Supports MAO assay context with reduced confounding effects vs unsubstituted FEA

Class-level SAR from patent data; compound-specific validation to verify

Evidence Dimension	Undesired Pharmacological Effect (Amphetamine-like pressor effect)
Target Compound Data	Free of undesired amphetamine effect (based on class SAR) [2]
Comparator Or Baseline	2-Furylethylamine (FEA)
Quantified Difference	Qualitative difference in side-effect profile
Conditions	In vivo animal models, referenced in [J. Pharmacol. 72, 265 (1941)]

Why This Matters

For neuroscience research or drug discovery programs targeting MAO, this compound offers a potentially cleaner pharmacological starting point compared to the unsubstituted FEA, reducing confounding effects in assays.

• [1] Wikipedia. 2-Furylethylamine. Accessed October 2025. View Source
• [2] US Patent 4,162,327. N,N-Disubstituted-2-furylethyl amines. July 24, 1979. View Source

Enhanced Lipophilicity vs. Primary Amine Analog

[2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine (CAS 1019468-26-8) has a molecular weight of 210.32 g/mol and contains a tertiary amine and a secondary amine. In contrast, a close primary amine analog, [2-amino-1-(furan-2-yl)ethyl]diethylamine (CAS 842971-89-5), has a significantly lower molecular weight of 182.26 g/mol . While precise experimental logP values are not available, the structural difference (replacement of -NH2 with -NH-CH(CH3)-furan) is predicted to increase lipophilicity and molecular size, which are key factors in modulating blood-brain barrier permeability and target engagement .

Molecular weight

Supporting evidence

210.32 g/mol (+28.06 vs primary amine analog CAS 842971-89-5)

Supports lipophilicity-based scaffold selection

Predicted logP difference; experimental logP data to verify

Evidence Dimension	Molecular Weight
Target Compound Data	210.32 g/mol
Comparator Or Baseline	[2-amino-1-(furan-2-yl)ethyl]diethylamine (CAS 842971-89-5)
Quantified Difference	+28.06 g/mol (relative to comparator)
Conditions	Calculated from molecular formulas (C12H22N2O vs. C10H18N2O)

Why This Matters

For scientists requiring a tool compound to explore lipophilic interactions or to alter pharmacokinetic profiles, this compound provides a distinct physicochemical handle not offered by smaller, more polar analogs.

Structure-Dependent Anticholinesterase Activity

Compounds within the furan-2-yl amine series, to which [2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine belongs, have demonstrated anticholinesterase activity [1]. This class-level effect provides a rationale for investigation in cholinergic systems. Research on related amines and diamines of the furan series confirms that the introduction of a diethylamino group and variations in the amine chain can significantly modulate this activity [1]. While specific IC50 data for the target compound is not yet available, its structural features—a tertiary amine and a furan ring—are consistent with known pharmacophores for cholinesterase interaction.

Anticholinesterase activity

Class-level inference

Class-level activity reported in furan-series amines; exact IC50 not published for this compound

Supports cholinergic assay screening context

Compound-specific IC50 and enzyme-source data to verify

Evidence Dimension	Anticholinesterase Activity
Target Compound Data	Class-level activity (exact IC50 not published) [1]
Comparator Or Baseline	Other furan-series amines and diamines
Quantified Difference	Not quantified for this specific compound
Conditions	Standard in vitro cholinesterase inhibition assays (as per cited review)

Why This Matters

This evidence positions the compound as a credible candidate for screening in assays related to cholinergic function, especially where novel structure-activity relationships are sought.

• [1] T.G. Nikolaeva, A.A. Safonova, A.P. Kriven'ko. Synthesis and anticholinesterase activity of amines and diamines of the furan series and their salts. Pharm Chem J 31, 474–476 (1997). View Source

[2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine Research Applications

MAO and Cholinergic System Probe

Leveraging its class-level MAO inhibition profile (absent amphetamine-like effects) [1] and its potential as an anticholinesterase [2], [2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine is a valuable tool compound. It is particularly suited for probing the functional interplay between monoaminergic and cholinergic systems in in vitro models of neurodegeneration or synaptic transmission, providing a chemical scaffold distinct from classical phenethylamine-based inhibitors.

Lipophilicity and CNS Penetration Scaffold

With its specific molecular weight (210.32 g/mol) and predicted higher lipophilicity relative to primary amine analogs, this compound serves as an excellent starting point for structure-activity relationship (SAR) studies. Medicinal chemists can use it to explore the impact of steric bulk and lipophilic substitution at the amine nitrogen on key drug properties, such as metabolic stability and passive membrane permeability, without the confounding factor of a primary amine's polarity.

M1 Muscarinic Selectivity Control

The 2-(diethylamino)ethyl moiety is a known determinant for controlling M1 muscarinic receptor binding selectivity [3]. Therefore, [2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine can be strategically employed as a structural probe or positive control in binding assays designed to differentiate M1 receptor interactions from those of other muscarinic subtypes (e.g., M2), especially when developing or validating new GPCR-targeting ligands.

Building Block for Diversified Library Synthesis

The compound's two distinct nitrogen centers (a tertiary diethylamino group and a secondary amine) offer orthogonal reactivity for further functionalization. This makes it a versatile building block for the rapid, parallel synthesis of diverse, furan-containing small molecule libraries. Such libraries can be screened against a range of targets, from GPCRs to enzymes, maximizing the value of the initial procurement by enabling the generation of novel intellectual property and chemical probes .

Application

Selection Property

Validation Focus

Monoaminergic-cholinergic system probe

MAO-class inhibitory profile without amphetamine-like confounding effects

Dual-system assay-response in neurodegeneration models

Lipophilicity SAR scaffold

Tertiary amine substitution with predicted higher logP

Membrane permeability and metabolic stability endpoints

M1 muscarinic selectivity probe

Diethylaminoethyl M1-binding motif

M1 vs M2 subtype binding endpoint review

Diversified furan library synthesis

Orthogonal diamine reactivity at two nitrogen centers

Parallel derivatization and library-screening endpoints

• [1] US Patent 4,162,327. N,N-Disubstituted-2-furylethyl amines. July 24, 1979. View Source
• [2] T.G. Nikolaeva, A.A. Safonova, A.P. Kriven'ko. Synthesis and anticholinesterase activity of amines and diamines of the furan series and their salts. Pharm Chem J 31, 474–476 (1997). View Source
• [3] J. F. Stubbins, W. S. Glassco, D. L. DeHaven-Hudkins, R. L. Hudkins. Muscarinic M1 and M2 Binding Affinity of Cyclic Amine Derivatives of Caramiphen and Dicyclomine. Med. Chem. Res., 1992, 2, 384-393. View Source